Cas no 1693984-90-5 (1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1693984-90-5
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5951072
• PubChem ID: 108299169
• Update Time: 2025-06-08

1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine
• EN300-1110114
• 1693984-90-5
• 1-[(2-chloro-4-fluorophenyl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C10H9ClFN3/c11-9-5-8(12)2-1-7(9)6-15-4-3-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： SDWQTZSYRNFBAJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=CN=C1N)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine

1-(2-Chloro-4-Fluorophenyl)methyl-1H-imidazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1693984-90-5, commonly referred to as 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features and potential applications in drug discovery and advanced materials development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The imidazole ring is a fundamental component of this molecule, contributing to its aromatic stability and reactivity. The substitution pattern on the imidazole ring plays a crucial role in determining its chemical behavior. Specifically, the presence of a methyl group at position 1 and an amine group at position 2 creates a dynamic interplay between steric effects and electronic properties. This makes 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of halogen substitution patterns in aromatic compounds. The chlorine and fluorine substituents on the phenyl ring of this compound are strategically positioned to influence its electronic properties. Chlorine, being more electronegative than fluorine, introduces a stronger electron-withdrawing effect, which can enhance the molecule's reactivity in certain reactions. Conversely, fluorine's smaller size allows for greater flexibility in molecular interactions, making it an ideal substituent for optimizing bioavailability in pharmaceutical applications.

The synthesis of 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine typically involves a multi-step process that combines nucleophilic aromatic substitution with imidazole formation. Researchers have explored various catalysts and reaction conditions to optimize yield and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction while maintaining high selectivity. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.

In terms of biological activity, this compound has demonstrated promising results in preliminary assays targeting various therapeutic areas. Its ability to modulate key enzymes and receptors makes it a valuable candidate for drug discovery programs focused on neurodegenerative diseases, inflammation, and cancer. Recent studies have particularly highlighted its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression.

Beyond pharmacological applications, 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as a charge transport layer material, leveraging its high thermal stability and excellent electrical conductivity.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery and materials development processes.

In conclusion, 1-(2-chloro-4-fluorophenyl)methyl-1H-imidazol-2-amine is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and computational modeling, positions it as a key player in future scientific advancements. As research continues to uncover new dimensions of its potential, this compound is poised to make significant contributions to both academic and industrial sectors.